
Safeguarding Your Research: A Comprehensive
Guide to Handling Sodium Metavanadate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium metavanadate

Cat. No.: B075840 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of sodium metavanadate. Adherence to these procedures is

mandatory to ensure the safety of all laboratory personnel and to maintain regulatory

compliance.

Sodium metavanadate is a highly toxic compound that poses significant health risks upon

exposure. It is toxic if swallowed, harmful if inhaled, causes serious eye irritation, and is

suspected of damaging fertility or the unborn child.[1][2] Furthermore, it can cause damage to

organs through prolonged or repeated exposure.[1][2] Therefore, strict adherence to the

following personal protective equipment (PPE) and handling protocols is essential.

Essential Personal Protective Equipment (PPE)
When handling sodium metavanadate, particularly in its powdered form, a comprehensive

PPE strategy is required to prevent exposure through inhalation, skin contact, and eye contact.
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PPE Category Specification Standard

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator. A full-face respirator

is recommended if exposure

limits are exceeded or irritation

is experienced. A dust

respirator is essential when

handling the powder form.[2][3]

[4][5]

NIOSH (US) or EN 149 (EU)[2]

[3]

Eye Protection

Tight-sealing safety goggles or

chemical safety goggles. A

face shield should also be

used.[1][3]

OSHA 29 CFR 1910.133 or

European Standard EN166[3]

Hand Protection

Chemical-resistant gloves

(e.g., PVC). Gloves must be

inspected before use and

disposed of after

contamination.[6]

EN 374 (EU)[6]

Body Protection

Lab coat, overalls, or a full

protective suit to prevent skin

exposure.[3][4][5]

N/A

Footwear

Closed-toe shoes. Boots are

recommended for large spills.

[4][5]

N/A

Operational Plan: Step-by-Step Handling Procedures
This section outlines the procedural steps for safely handling sodium metavanadate from

receipt to use in experimental protocols.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[3]

The container must be kept tightly closed.[1][3][5] The substance is hygroscopic and will

absorb moisture from the air.[1][3]

Store in a locked safety cabinet or room designated for highly toxic materials.[4][5]

2. Weighing and Aliquoting (Powder Form):

All handling of powdered sodium metavanadate must be conducted within a certified

chemical fume hood to minimize inhalation risk.[7]

Ensure appropriate exhaust ventilation is active.[1]

Wear all required PPE as specified in the table above.

Use dedicated, labeled utensils for weighing and aliquoting.

Minimize the creation of dust during handling.[1][3]

3. Solution Preparation:

When preparing solutions, slowly add the solid sodium metavanadate to the solvent to

avoid splashing.

Continue to work within a chemical fume hood with appropriate ventilation.

Clearly label all prepared solutions with the chemical name, concentration, and hazard

symbols.

4. Experimental Use:

Ensure that all procedures involving sodium metavanadate are performed in a designated

area.

An eyewash station and safety shower must be readily accessible.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/97898.pdf
https://www.cdhfinechemical.com/images/product/msds/101_308788117_SODIUMMETAVANADATECASNO13718-26-8MSDS.pdf
https://pim-resources.coleparmer.com/sds/97898.pdf
https://www.oxfordlabchem.com/msds/(S-08193)%20SODIUM%20METAVANADATE%20(Anhydrous).pdf
https://www.cdhfinechemical.com/images/product/msds/101_308788117_SODIUMMETAVANADATECASNO13718-26-8MSDS.pdf
https://pim-resources.coleparmer.com/sds/97898.pdf
https://www.suvchemlaboratorychemicals.com/uploads/S0189600100-13718-26-8.pdf
https://www.oxfordlabchem.com/msds/(S-08193)%20SODIUM%20METAVANADATE%20(Anhydrous).pdf
https://www.benchchem.com/product/b075840?utm_src=pdf-body
https://www.chemicalbook.com/msds/sodium-metavanadate.htm
https://www.cdhfinechemical.com/images/product/msds/101_308788117_SODIUMMETAVANADATECASNO13718-26-8MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/101_308788117_SODIUMMETAVANADATECASNO13718-26-8MSDS.pdf
https://pim-resources.coleparmer.com/sds/97898.pdf
https://www.benchchem.com/product/b075840?utm_src=pdf-body
https://www.benchchem.com/product/b075840?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/97898.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid contact with skin, eyes, and clothing.[1]

Disposal Plan: Managing Sodium Metavanadate Waste
Proper disposal of sodium metavanadate and contaminated materials is critical to prevent

environmental contamination and accidental exposure.

1. Waste Segregation:

All solid waste contaminated with sodium metavanadate (e.g., weighing paper,

contaminated gloves, pipette tips) must be collected in a dedicated, clearly labeled

hazardous waste container.

Aqueous waste containing sodium metavanadate should be collected in a separate,

labeled hazardous waste container. Do not let the product enter drains.[1][7]

2. Container Management:

Waste containers must be kept closed except when adding waste.

Store waste containers in a designated satellite accumulation area.

3. Disposal Procedure:

All waste must be handled in accordance with local, state, and federal regulations.[6]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Contaminated packaging should be disposed of as unused product.[1]

Visualizing Safety: PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling sodium metavanadate.
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Caption: Workflow for PPE selection when handling sodium metavanadate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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